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For Researchers, Scientists, and Drug Development Professionals

Abstract
3,5-Dimethyl-4-ethoxyphenylboronic acid is a versatile synthetic building block with

significant applications in medicinal chemistry and materials science. Its unique structural

features, including the sterically hindered and electron-rich phenyl ring, make it a valuable

reagent in cross-coupling reactions for the construction of complex molecular architectures.

This technical guide provides a comprehensive overview of its chemical properties, a detailed

plausible synthesis protocol, and its key applications in the development of bioactive

compounds. A notable, albeit inferred, biological activity is its potential to modulate signaling

pathways involved in cellular migration, highlighting its relevance in drug discovery, particularly

in oncology.

Chemical and Physical Properties
3,5-Dimethyl-4-ethoxyphenylboronic acid, with a molecular weight of 194.04 g/mol , is a

white to off-white crystalline solid.[1] Its key properties are summarized in the table below. The

presence of the boronic acid functional group makes it an essential reagent in palladium-

catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon

bonds.[1] Furthermore, the boronic acid moiety can participate in Chan-Lam coupling reactions

to form carbon-oxygen bonds, leading to the synthesis of diaryl ethers.
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Property Value Reference

Molecular Formula C₁₀H₁₅BO₃ [1]

Molecular Weight 194.04 g/mol [1]

CAS Number 850568-59-1 [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 211 °C [1]

Primary Application
Suzuki-Miyaura Cross-

Coupling Reagent
[1]

Synthesis Protocol
While a specific documented synthesis for 3,5-Dimethyl-4-ethoxyphenylboronic acid is not

readily available in the searched literature, a plausible and detailed multi-step synthetic route

can be proposed based on established organic chemistry principles. This protocol starts from

the commercially available 3,5-dimethylphenol.

Experimental Workflow: Plausible Synthesis
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Step 1: Ethylation

Step 2: Bromination

Step 3: Borylation

3,5-Dimethylphenol

3,5-Dimethyl-4-ethoxyphenol

Reaction

Ethylating Agent (e.g., Diethyl sulfate) Base (e.g., K₂CO₃) in Solvent (e.g., Acetone)

3,5-Dimethyl-4-ethoxyphenol

1-Bromo-3,5-dimethyl-4-ethoxybenzene

Reaction

Brominating Agent (e.g., NBS) Solvent (e.g., Acetonitrile)

1-Bromo-3,5-dimethyl-4-ethoxybenzene

3,5-Dimethyl-4-ethoxyphenylboronic acid

Reaction

1. n-BuLi, THF, -78 °C
2. Triisopropyl borate

3. Acidic workup
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Aryl/Heteroaryl Halide

Coupled Product

Reactant

3,5-Dimethyl-4-ethoxyphenylboronic acid

Reactant

Pd Catalyst & Base

Conditions

Solvent & Heat

Conditions

Cell Migration Signaling

Phenylboronic Acid Analogs
(e.g., 3,5-Dimethyl-4-ethoxyphenylboronic acid)

RhoA, Rac1, Cdc42

Inhibits

ROCK

Myosin Light Chain

Phosphorylates

Actomyosin Contractility

Cell Migration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [In-Depth Technical Guide to 3,5-Dimethyl-4-
ethoxyphenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316095#3-5-dimethyl-4-ethoxyphenylboronic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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